Cas no 396724-44-0 (2-(4-methoxyphenyl)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide)

• Product Name: 2-(4-methoxyphenyl)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide
• CAS No: 396724-44-0
• MF: C₂₀H₁₈N₄O₄S
• MW: 410.446322917938
• CID: 6270454
• PubChem ID: 3548708
• Update Time: 2025-10-17

2-(4-methoxyphenyl)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide
• 2-(4-methoxyphenyl)-N-[2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]acetamide
• 2-(4-methoxyphenyl)-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide
• F0778-0423
• SR-01000445303-1
• AKOS024599825
• EU-0072953
• SR-01000445303
• 396724-44-0
• 2-(4-methoxyphenyl)-N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide

• Inchi： 1S/C20H18N4O4S/c1-28-16-8-2-13(3-9-16)10-19(25)21-20-17-11-29-12-18(17)22-23(20)14-4-6-15(7-5-14)24(26)27/h2-9H,10-12H2,1H3,(H,21,25)
• InChI Key： QUESJGWQMOKOFT-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)=C(NC(CC1C=CC(=CC=1)OC)=O)N(C1C=CC(=CC=1)[N+](=O)[O-])N=2

Computed Properties

• Exact Mass: 410.105
• Monoisotopic Mass: 410.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-(4-methoxyphenyl)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide

Introduction to 2-(4-methoxyphenyl)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylacetamide (CAS No. 396724-44-0)

2-(4-methoxyphenyl)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylacetamide, with the CAS number 396724-44-0, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of 2-(4-methoxyphenyl)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylacetamide is characterized by a thienopyrazole core linked to a substituted acetamide moiety. The presence of the methoxy and nitro groups on the phenyl rings contributes to its unique chemical and biological properties. These functional groups play a crucial role in modulating the compound's interactions with biological targets and enhancing its pharmacological activity.

Recent studies have highlighted the potential of thienopyrazoles as potent inhibitors of various enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that compounds similar to 2-(4-methoxyphenyl)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylacetamide exhibit significant inhibitory activity against protein kinases involved in cancer cell proliferation. This finding underscores the compound's potential as a lead molecule for the development of novel anticancer drugs.

In addition to its anticancer properties, 2-(4-methoxyphenyl)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylacetamide has also shown promise in other therapeutic areas. A 2020 study published in the Bioorganic & Medicinal Chemistry Letters reported that this compound possesses potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound could be a valuable candidate for treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

The synthesis of 2-(4-methoxyphenyl)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylacetamide involves several steps and requires careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of 3-aminothiophene with 1-benzoylhydrazine followed by cyclization and subsequent functional group modifications. The detailed synthetic protocol has been described in various research articles and patents, providing a solid foundation for large-scale production.

The pharmacokinetic properties of 2-(4-methoxyphenyl)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylacetamide have also been investigated to assess its suitability for clinical applications. Studies have shown that the compound exhibits good oral bioavailability and favorable plasma stability. However, further optimization may be required to enhance its solubility and permeability for improved therapeutic efficacy.

In conclusion, 2-(4-methoxyphenyl)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylacetamide (CAS No. 396724-44-0) represents a promising lead compound with diverse biological activities. Its potential applications in cancer therapy and inflammatory diseases make it an attractive target for further research and development. Ongoing studies are focused on optimizing its chemical structure to enhance its pharmacological properties and explore new therapeutic avenues.